Cas no 847237-12-1 (1H-Indole, 2-(3-methylphenyl)-)

• Product name: 1H-Indole, 2-(3-methylphenyl)-
• CAS No: 847237-12-1
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 1825527
• PubChem ID: 69742635

1H-Indole, 2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(3-methylphenyl)-
• 2-(3-METHYLPHENYL)-1H-INDOLE
• 2-(m-tolyl)-1H-indole
• 3-Methylphenylindol
• 847237-12-1
• SCHEMBL6324872

• MDL： MFCD05224895
• Inchi： InChI=1S/C15H13N/c1-11-5-4-7-12(9-11)15-10-13-6-2-3-8-14(13)16-15/h2-10,16H,1H3
• InChI Key： FDMNCWSEDSYGND-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=CC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 207.104799419g/mol
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.8Ų